2-chloro-4-hydroxy-3-(5-hydroxytetralin-6-yl)-5-phenyl-7H-thieno[2,3-b]pyridin-6-one

• IUPAC Name: 2-chloro-4-hydroxy-3-(1-hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)-5-phenyl-7H-thieno[2,3-b]pyridin-6-one
• InChI: InChI=1S/C23H18ClNO3S/c24-21-17(15-11-10-12-6-4-5-9-14(12)19(15)26)18-20(27)16(13-7-2-1-3-8-13)22(28)25-23(18)29-21/h1-3,7-8,10-11,26H,4-6,9H2,(H2,25,27,28)
• InChI Key: KPNBBJGVCJQHBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2O)C3=C(SC4=C3C(=C(C(=O)N4)C5=CC=CC=C5)O)Cl
• Molecular Formula: C23H18ClNO3S
• Molecular Weight: 423.9 g/mol

Description

The compound “2-chloro-4-hydroxy-3-(5-hydroxytetralin-6-yl)-5-phenyl-7H-thieno[2,3-b]pyridin-6-one” is a complex organic molecule that contains several functional groups and structural features. It has a thienopyridinone core, which is a heterocyclic ring system containing sulfur, nitrogen, and oxygen atoms. Attached to this core are a phenyl ring, a hydroxytetralin group, and a chloro group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic thienopyridinone core, the phenyl ring, and the hydroxytetralin group would contribute to its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the hydroxy groups might be involved in hydrogen bonding, the chloro group could undergo nucleophilic substitution reactions, and the phenyl ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar hydroxy groups and the nonpolar phenyl ring.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.